Cas no 167398-76-7 (2-Piperidinecarboxylicacid, 6-oxo-2-phenyl-)

• Product Name: 2-Piperidinecarboxylicacid, 6-oxo-2-phenyl-
• CAS No: 167398-76-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 110927
• PubChem ID: 10242537
• Update Time: 2025-04-18

2-Piperidinecarboxylicacid, 6-oxo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 6-oxo-2-phenyl-
• 6-oxo-2-phenylpiperidine-2-carboxylic acid
• 2-Piperidinecarboxylic acid, 6-oxo-2-phenyl-
• 167398-76-7
• DTXSID50437206

• Inchi： 1S/C12H13NO3/c14-10-7-4-8-12(13-10,11(15)16)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,13,14)(H,15,16)
• InChI Key： JFLNHVLKRQQUNV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CCCC(N1)=O)=O

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines